Unii-VB532S447N
Unii-VB532S447N
1,3-Bis(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium(cas 1632236-60-2) is an impurity of Zolendronic acid
Brand Name:
Vulcanchem
CAS No.:
1632236-60-2
VCID:
VC0148242
InChI:
InChI=1S/C7H16N2O14P4/c10-6(24(12,13)14,25(15,16)17)3-8-1-2-9(5-8)4-7(11,26(18,19)20)27(21,22)23/h1-2,5,10-11H,3-4H2,(H7-,12,13,14,15,16,17,18,19,20,21,22,23)
SMILES:
C1=C[N+](=CN1CC(O)(P(=O)(O)O)P(=O)(O)[O-])CC(O)(P(=O)(O)O)P(=O)(O)O
Molecular Formula:
C7H17N2O14P4+
Molecular Weight:
477.108
Unii-VB532S447N
CAS No.: 1632236-60-2
Cat. No.: VC0148242
Molecular Formula: C7H17N2O14P4+
Molecular Weight: 477.108
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,3-Bis(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium(cas 1632236-60-2) is an impurity of Zolendronic acid |
|---|---|
| CAS No. | 1632236-60-2 |
| Molecular Formula | C7H17N2O14P4+ |
| Molecular Weight | 477.108 |
| IUPAC Name | hydroxy-[1-hydroxy-2-[3-(2-hydroxy-2,2-diphosphonoethyl)imidazol-3-ium-1-yl]-1-phosphonoethyl]phosphinate |
| Standard InChI | InChI=1S/C7H16N2O14P4/c10-6(24(12,13)14,25(15,16)17)3-8-1-2-9(5-8)4-7(11,26(18,19)20)27(21,22)23/h1-2,5,10-11H,3-4H2,(H7-,12,13,14,15,16,17,18,19,20,21,22,23) |
| Standard InChI Key | SLJRRWMZTREGIF-UHFFFAOYSA-O |
| SMILES | C1=C[N+](=CN1CC(O)(P(=O)(O)O)P(=O)(O)[O-])CC(O)(P(=O)(O)O)P(=O)(O)O |
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